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Compound of Interest

Compound Name: Guaiazulene

Cat. No.: B129963 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Guaiazulene, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Quantitative Safety Data
A summary of the key quantitative safety and physical property data for Guaiazulene is

presented below. This information is critical for risk assessment and for ensuring appropriate

laboratory controls.

Property Value Source(s)

Appearance
Dark blue crystalline powder or

solidified mass
[1][2]

Melting Point 27 - 29 °C [1]

Boiling Point 153 °C at 9 hPa [1]

Flash Point > 110 °C (> 230 °F) [2]

Oral LD50 (Rat) 1550 mg/kg

Oral LD50 (Mouse) 1220 mg/kg

Relative Density 0.976 g/cm³ at 25 °C
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Personal Protective Equipment (PPE)
When handling Guaiazulene, the following personal protective equipment is essential to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection conforming to

OSHA 29 CFR 1910.133 or

European Standard EN166. A

face shield may be appropriate

for larger quantities or when

splashing is likely.

To prevent eye irritation or

injury from splashes or dust.

Hand Protection

Chemically resistant gloves.

The specific glove material

should be selected based on

the task, duration of use, and a

risk assessment of the

workplace.

To prevent skin contact and

potential irritation.

Skin and Body Protection

A laboratory coat and close-

toed footwear are the minimum

requirements. For tasks with a

higher risk of exposure, a

complete suit protecting

against chemicals may be

necessary.

To protect the skin from

accidental spills and

contamination.

Respiratory Protection

Use in a well-ventilated area

with local exhaust ventilation is

recommended to keep

airborne concentrations low. If

ventilation is insufficient, a

NIOSH-approved respirator

with appropriate cartridges

(e.g., P95, OV/AG/P99) should

be used.

To prevent irritation of the

respiratory tract from dust or

fumes.

Operational and Disposal Plans

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling, storage, and disposal is crucial for maintaining a safe

laboratory environment.

Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible. Read the Safety Data Sheet (SDS) thoroughly.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize the generation and accumulation of dust and fumes.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing and Use: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the handling area. Keep the container tightly closed when not in use.

Post-Handling: Wash hands and any exposed skin thoroughly after handling. Remove and

wash contaminated clothing before reuse.

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2-8°C.

Keep away from incompatible substances such as strong oxidizing agents and strong acids.

Store away from sources of ignition.

Spill Management:

Evacuate and Ventilate: Ensure adequate ventilation and remove all sources of ignition.

Keep unprotected personnel away.

Containment: Prevent further leakage or spillage if it is safe to do so.

Clean-up: For small spills, absorb with an inert, non-combustible material such as sand,

earth, or vermiculite. Do not use combustible materials like sawdust. For larger spills, dike
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the material and collect it for disposal.

Disposal: Place the absorbed material into a suitable, labeled container for disposal.

Disposal Plan:

The disposal of Guaiazulene and its containers must be conducted in accordance with all

federal, state, and local regulations.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) or equivalent

regional regulations.

Container Disposal: Do not reuse empty containers. Dispose of them as unused product.

Since emptied containers may retain product residue, follow label warnings.

Disposal Method: Dispose of the waste at an approved waste disposal plant or through a

licensed waste disposal contractor. Do not allow the material to enter drains, waterways, or

soil.

Safe Handling Workflow for Guaiazulene
The following diagram illustrates the key steps for the safe handling of Guaiazulene, from

preparation to disposal.

Caption: Workflow for the safe handling of Guaiazulene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Guaiazulene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129963#personal-protective-equipment-for-handling-
guaiazulene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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